Cyclopentyl{[4-ethoxy-2-methyl-5-(methylethyl)phenyl]sulfonyl}amine
CAS No.: 873578-30-4
Cat. No.: VC4182322
Molecular Formula: C17H27NO3S
Molecular Weight: 325.47
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 873578-30-4 |
|---|---|
| Molecular Formula | C17H27NO3S |
| Molecular Weight | 325.47 |
| IUPAC Name | N-cyclopentyl-4-ethoxy-2-methyl-5-propan-2-ylbenzenesulfonamide |
| Standard InChI | InChI=1S/C17H27NO3S/c1-5-21-16-10-13(4)17(11-15(16)12(2)3)22(19,20)18-14-8-6-7-9-14/h10-12,14,18H,5-9H2,1-4H3 |
| Standard InChI Key | RHYNGAODGFFYRZ-UHFFFAOYSA-N |
| SMILES | CCOC1=C(C=C(C(=C1)C)S(=O)(=O)NC2CCCC2)C(C)C |
Introduction
Cyclopentyl{[4-ethoxy-2-methyl-5-(methylethyl)phenyl]sulfonyl}amine is a complex organic compound featuring a sulfonamide functional group, which is widely recognized for its applications in medicinal chemistry. This compound is notable for its potential biological activity, particularly in the context of drug development. The sulfonamide group, characterized by the structure R−S(=O)2−NR2, is known for its ability to interact with various biological targets, making it a valuable component in pharmaceutical research .
Synthesis Steps:
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Starting Materials: The synthesis begins with appropriate starting materials, such as amines and sulfonyl chlorides.
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Nucleophilic Substitution: A key step involves nucleophilic substitution, often facilitated by polar aprotic solvents.
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Purification: Final purification may involve chromatography or crystallization techniques.
Chemical Reactions:
| Reaction Type | Reagents | Conditions |
|---|---|---|
| Substitution | Sodium hydroxide | Aqueous solution, moderate temperature |
| Hydrolysis | Acids (e.g., HCl) | Aqueous solution, controlled pH |
Biological Activity and Applications
Sulfonamide compounds, including Cyclopentyl{[4-ethoxy-2-methyl-5-(methylethyl)phenyl]sulfonyl}amine, often exhibit antibacterial properties by targeting bacterial enzymes involved in folate synthesis. This mechanism of action suggests potential applications in drug development, particularly for antimicrobial therapies .
Potential Applications:
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Antimicrobial Agents: Targeting bacterial enzymes involved in folate synthesis.
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Drug Development: Structural diversity in drug design for improved efficacy and specificity.
Future Research Directions:
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Optimization of Synthesis: Improving yield and purity through optimized reaction conditions.
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Biological Activity Assessment: In vitro and in vivo studies to evaluate its efficacy and safety.
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Therapeutic Applications: Exploring its potential in treating bacterial infections or other diseases.
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